N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C21H23N3O3S/c1-15-10-12-17(13-11-15)28(26,27)22-14-20-18-8-4-5-9-19(18)21(25)24(23-20)16-6-2-3-7-16/h4-5,8-13,16,22H,2-3,6-7,14H2,1H3
• InChI Key: GKAJCUXFZYGADR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C4CCCC4
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
The exact mass of the compound N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-methylbenzenesulfonamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Sulfonamides, including compounds like "N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-methylbenzenesulfonamide," play a crucial role in the synthesis of novel cyclic compounds. These entities serve as versatile moieties in organic syntheses, leading to the development of functional molecules and pharmaceuticals. The sequential application of Nicholas and Pauson-Khand reactions for synthesizing unique polyheterocyclic compounds demonstrates the chemical versatility and potential for creating diverse structures with sulfonamide derivatives (Kaneda, 2020).

Pharmacological Applications

Sulfonamide derivatives have shown broad bioactive spectra and medicinal applications, ranging from antimicrobial to anticancer agents. Their structural modifications have resulted in compounds with significant development value, indicating a promising area for drug discovery and development. This suggests a potential research path for exploring "N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-4-methylbenzenesulfonamide" in similar contexts (He Shichao et al., 2016).

Environmental and Analytical Chemistry

The review on the occurrence, fate, and behavior of parabens in aquatic environments, though not directly related, illustrates the environmental relevance of synthetic compounds and their degradation products. Such studies underscore the importance of understanding the environmental impact of chemical compounds, including those related to sulfonamide structures (Haman et al., 2015).

Advanced Materials and Applications

Research into the adsorption of methylene blue using low-cost adsorbents highlights the application of sulfonamide derivatives in materials science, particularly in the development of adsorbents for wastewater treatment. This demonstrates the utility of sulfonamide compounds in environmental remediation efforts (Rafatullah et al., 2010).